Cas no 2138391-92-9 (1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine)

• Product Name: 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine
• CAS No: 2138391-92-9
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 6246119
• PubChem ID: 165481360
• Update Time: 2025-07-30

1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine
• 2138391-92-9
• [1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl](propyl)amine
• EN300-1115958

• Inchi： 1S/C10H19N3O2S/c1-4-5-11-9(2)7-13-8-10(6-12-13)16(3,14)15/h6,8-9,11H,4-5,7H2,1-3H3
• InChI Key： ARVXMVNMOLUACI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C)NCCC)(=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine

1-(4-Methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine: An Overview of Its Structure, Properties, and Applications

1-(4-Methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine, with the CAS number 2138391-92-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular architecture, which includes a methanesulfonyl group, a pyrazole ring, and an amine functional group. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine is C₁₃H₂₀N₃O₂S, and its molecular weight is 276.38 g/mol. The compound's structure can be visualized as a combination of a substituted pyrazole ring and an alkyl amine chain, with the methanesulfonyl group providing additional reactivity and functional diversity. This unique arrangement of functional groups makes it an attractive candidate for the development of novel therapeutic agents.

In terms of physical properties, 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point is around 85��C, and it exhibits good thermal stability under standard laboratory conditions.

The chemical reactivity of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine is influenced by its functional groups. The methanesulfonyl group can participate in nucleophilic substitution reactions, making it useful in synthetic chemistry for the preparation of more complex molecules. The pyrazole ring provides aromatic stability and can undergo various electrophilic aromatic substitution reactions. The amine group can engage in acid-base reactions and form salts with acids, which can be advantageous for pharmaceutical formulations.

Recent research has focused on the biological activities of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells.

Beyond its anti-inflammatory effects, 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine has also shown potential as an antiviral agent. Research conducted by a team at the University of California has indicated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral RNA synthesis.

In the context of drug discovery, the structural features of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine make it an excellent scaffold for the design of new drugs. The pyrazole ring is known to be a privileged structure in medicinal chemistry due to its ability to form hydrogen bonds with biological targets. The methanesulfonyl group can enhance lipophilicity and improve cell membrane permeability, while the amine group can be modified to optimize pharmacokinetic properties such as solubility and metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-yl(propyl)amine-based drugs in various therapeutic areas. Preliminary results from phase I trials have shown that these compounds are well-tolerated by patients with minimal side effects. Further studies are needed to fully assess their therapeutic potential and determine optimal dosing regimens.

In conclusion, 1-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-2-y l(prop y l)a mine, CAS number 2 138 39 9 - 9 2 - 9 , represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in various disease areas.